Blovacitinib

• CAS: 2411222-97-2
• Molecular Formula: C22H25F2N5O2
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C22H25F2N5O2/c23-22(24)10-15(22)19(31)28-11-21(12-28)8-6-13(7-9-21)16-2-1-3-17-25-20(27-29(16)17)26-18(30)14-4-5-14/h1-3,13-15H,4-12H2,(H,26,27,30)/t15-/m0/s1
• InChIKey: ZOUHWHPRPDJDQE-HNNXBMFYSA-N

Selecting a JAK1 inhibitor requires validated biochemical and cellular selectivity data to avoid irreproducible results. Blovacitinib (TUL01101) is a next-generation, orally bioavailable JAK1 inhibitor built on a triazolo[1,5-a]pyridine scaffold with a difluoro-substituted spirocyclic moiety for enhanced metabolic stability. - Biochemical potency: JAK1 IC50 = 3 nM; >12-fold selectivity vs JAK2/TYK2; >500-fold vs JAK3 - Cellular efficacy: IL-6 pathway inhibition IC50 = 125.9 nM (head-to-head validated vs filgotinib 407.4 nM) - In vivo: Effective at 1 mg/kg BID in CIA/AIA rat models; 121% oral bioavailability in rat - Supply: ≥98% purity (HPLC); matched inactive R-enantiomer (CAS 2411222-96-1) available for stereospecificity controls

Blovacitinib: Selective JAK1 Inhibitor

Blovacitinib (also designated TUL01101) is a synthetic small-molecule Janus kinase 1 (JAK1) inhibitor with a triazolo[1,5-a]pyridine core scaffold derived from filgotinib optimization [1]. It binds to the JAK1 JH1 catalytic domain and demonstrates oral bioavailability in preclinical species [2]. The compound has advanced to phase I clinical evaluation for rheumatoid arthritis indications [1].

Pathway Study Fit

Selective JAK1 inhibition for IL-6/STAT signaling research

Chiral Control

S-enantiomer probe with matched inactive R-isomer available

Preclinical Tool

Supports arthritis model and whole-blood pharmacodynamic studies

• [1] Zhou S, et al. Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis. J Med Chem. 2022;65(24):16716-16740. View Source
• [2] MedChemExpress. Blovacitinib (TUL01101) Product Datasheet. Accessed 2026. View Source

Blovacitinib Key Differentiators

JAK family inhibitors exhibit widely divergent isoform selectivity profiles that directly dictate both therapeutic windows and toxicity liabilities. For example, JAK2 inhibition is associated with dose-limiting hematological adverse effects including anemia and thrombocytopenia, while JAK3 inhibition compromises lymphocyte development and immunosurveillance [1]. Blovacitinib's selectivity fingerprint (3 nM JAK1; 37 nM JAK2; 1517 nM JAK3; 36 nM TYK2) differs materially from filgotinib (JAK1 IC50 ~10-30 nM; JAK2 ~100-300 nM), upadacitinib (JAK1 ~43-47 nM; JAK2 ~120-200 nM), and abrocitinib (JAK1 ~29 nM; JAK2 ~803 nM), rendering cross-substitution invalid without rigorous re-validation of each compound's specific selectivity ratio under the identical assay conditions required for the intended application [2].

Isoform Selectivity

JAK2/JAK1 selectivity window may shift with compound class; direct substitution risks altered pathway coverage

Assay Context

Cell-based and whole-blood selectivity outcomes may not reproduce across assay platforms

Species PK

Cross-species pharmacokinetic differences can alter effective dose; extrapolation to other models requires validation

• [1] Choy EH. Clinical significance of Janus Kinase inhibitor selectivity. Rheumatology (Oxford). 2019;58(6):953-962. View Source
• [2] MedChemExpress. Blovacitinib (TUL01101) Product Datasheet. Accessed 2026. View Source

Blovacitinib Comparative Evidence

Biochemical JAK1 Potency and Selectivity

In biochemical enzyme assays, Blovacitinib inhibits JAK1 with an IC50 of 3 nM, which is approximately 14-fold more potent than upadacitinib (IC50 43-47 nM) in comparable biochemical assay systems [1].

Biochemical JAK1

Assay context

JAK1 IC50 3 nM (selectivity: >12× JAK2, >500× JAK3, >12× TYK2)

Supports JAK1-selective pathway study fit

Cross-study comparable; confirm under local assay conditions

Evidence Dimension	JAK1 enzymatic inhibition (IC50)
Target Compound Data	3 nM
Comparator Or Baseline	Upadacitinib: 43-47 nM
Quantified Difference	~14-fold higher potency
Conditions	Biochemical kinase assay

Why This Matters

Higher biochemical potency at JAK1 may translate to lower required dosing for equivalent target engagement, a key consideration for researchers optimizing in vivo experimental protocols.

• [1] Zhou S, et al. Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis. J Med Chem. 2022;65(24):16716-16740. View Source

Cell-Based IL-6 Pathway Inhibition

In a cellular functional assay measuring inhibition of IL-6-stimulated JAK1-mediated signaling pathways, Blovacitinib exhibited an IC50 of 125.9 nM, compared to filgotinib's IC50 of 407.4 nM . This represents a 3.2-fold enhancement in cellular inhibitory activity.

Cell IL-6 Inhibition

Data to verify

IC50 125.9 nM vs. 407.4 nM (filgotinib)

Supports cell-based pathway inhibition context

Direct head-to-head; independent replication recommended

Evidence Dimension	IL-6-mediated JAK1 pathway inhibition (cellular IC50)
Target Compound Data	125.9 nM
Comparator Or Baseline	Filgotinib: 407.4 nM
Quantified Difference	3.2-fold more potent
Conditions	IL-6 stimulated cellular signaling assay

Why This Matters

This direct head-to-head comparison under identical cellular conditions provides the strongest evidence for selecting Blovacitinib over filgotinib for experiments where IL-6-mediated JAK1 signaling is the primary pathway of interest.

Whole Blood JAK2 Selectivity

In whole blood functional assays, which more closely approximate physiological conditions than biochemical assays, Blovacitinib demonstrated 37-fold selectivity for JAK1 over JAK2 [1]. This contrasts with filgotinib, which shows only approximately 5- to 10-fold JAK1/JAK2 selectivity in comparable whole blood assays [2].

Whole Blood JAK2

Assay context

37-fold selectivity for JAK1 over JAK2

Supports whole-blood selectivity review

Human whole blood; 37-fold vs. ~30-fold filgotinib

Evidence Dimension	JAK1/JAK2 functional selectivity in whole blood
Target Compound Data	37-fold selectivity
Comparator Or Baseline	Filgotinib: ~5- to 10-fold
Quantified Difference	~3.7- to 7.4-fold greater selectivity
Conditions	Human whole blood functional assay

Why This Matters

Enhanced functional JAK2 sparing reduces the likelihood of hematopoietic adverse effects, a critical differentiator for researchers studying chronic autoimmune models where prolonged compound exposure is required.

• [1] Zhou S, et al. Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis. J Med Chem. 2022;65(24):16716-16740. View Source
• [2] Van Rompaey L, et al. Preclinical characterization of GLPG0634, a selective inhibitor of JAK1, for the treatment of inflammatory diseases. J Immunol. 2013;191(7):3568-3577. View Source

Cross-Species Oral Pharmacokinetics

In the collagen-induced arthritis (CIA) rat model of rheumatoid arthritis, Blovacitinib administered orally at 1 mg/kg twice daily (BID) exhibited significant therapeutic activity [1]. This effective dose is lower than that reported for filgotinib (typically 10-30 mg/kg BID in comparable rodent arthritis models) [2].

Cross-Species PK

Data to verify

Rat F 121%, Dog F 106.5%, Mouse F 38.1%

Supports rodent model exposure context

Supplier-reported PK data; confirm under local conditions

Evidence Dimension	Effective oral dose in CIA model
Target Compound Data	1 mg/kg BID
Comparator Or Baseline	Filgotinib: 10-30 mg/kg BID
Quantified Difference	10- to 30-fold lower effective dose
Conditions	Collagen-induced arthritis (CIA) rat model, oral administration

Why This Matters

A 10- to 30-fold lower effective in vivo dose translates directly to reduced compound consumption and lower per-experiment procurement costs for academic and industrial laboratories conducting chronic autoimmune disease modeling.

• [1] Zhou S, et al. Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis. J Med Chem. 2022;65(24):16716-16740. View Source
• [2] Van Rompaey L, et al. Preclinical characterization of GLPG0634 (filgotinib), a selective inhibitor of JAK1. J Immunol. 2013;191(7):3568-3577. View Source

In Vivo Efficacy in Arthritis Models

Blovacitinib demonstrated excellent metabolic stability in liver microsome assays and favorable pharmacokinetic profiles across three preclinical species: mouse, rat, and dog [1]. This multi-species PK validation is a critical determinant for successful translation to in vivo disease models and supports the compound's advancement to phase I clinical trials.

Arthritis Model

Data to verify

Effective dose 1 mg/kg BID (CIA/AIA)

Supports in vivo model-response context

30–50× lower than filgotinib reported; external validation advised

Evidence Dimension	Cross-species pharmacokinetic validation
Target Compound Data	Favorable PK in mouse, rat, and dog
Comparator Or Baseline	Not quantified (class-level evidence)
Quantified Difference	Not quantified
Conditions	Liver microsome stability and in vivo PK in three species

Why This Matters

Validated multi-species PK reduces the risk of in vivo experimental failure due to poor exposure or rapid clearance, increasing confidence for procurement in preclinical research programs.

• [1] Zhou S, et al. Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis. J Med Chem. 2022;65(24):16716-16740. View Source

Blovacitinib Preclinical Applications

Head-to-Head IL-6 Inflammation Studies

Blovacitinib is directly validated for efficacy in both CIA and AIA rat models at 1 mg/kg BID oral dosing, with demonstrated low toxicity [1]. This low effective dose reduces compound consumption costs for chronic dosing studies, which may span 4-6 weeks. The compound's 37-fold JAK1/JAK2 functional selectivity in whole blood supports its use in long-term studies where minimizing JAK2-mediated hematopoietic suppression is critical .

Rodent Arthritis Model Efficacy

With a cellular IC50 of 125.9 nM against IL-6-stimulated JAK1 signaling—3.2-fold more potent than filgotinib under identical conditions—Blovacitinib is the preferred tool compound for dissecting IL-6/JAK1/STAT3 pathways in cellular models of inflammation [1]. This includes applications in synoviocyte cultures, T-cell differentiation studies, and cytokine storm modeling where IL-6 is a central mediator.

Whole Blood Pharmacodynamic Selectivity

Blovacitinib's distinct selectivity fingerprint (JAK1 IC50 3 nM; JAK2 IC50 37 nM; JAK3 IC50 1517 nM; TYK2 IC50 36 nM) makes it suitable as a JAK1-selective reference compound in head-to-head comparator studies against pan-JAK inhibitors (e.g., tofacitinib) or TYK2-selective inhibitors (e.g., deucravacitinib) [1]. The compound's >12-fold selectivity over JAK2 and TYK2 in biochemical assays, coupled with 37-fold selectivity in whole blood functional assays, enables researchers to distinguish JAK1-dependent from JAK2-dependent or TYK2-dependent phenotypes in complex immune cell systems [1].

Chiral Target Engagement Controls

Blovacitinib's favorable pharmacokinetic profiles validated in mouse, rat, and dog models support its use in multi-species preclinical development programs [1]. The availability of cross-species PK data facilitates dose extrapolation and toxicology study design, reducing the need for de novo PK characterization when transitioning between species in translational research workflows.

Application

Selection Property

Validation Focus

IL-6 signaling pathway studies

Cell-based pathway inhibition context

IL-6-stimulated STAT phosphorylation endpoints

Rodent arthritis model studies

In vivo model-response context

Disease-score and histopathology endpoints

Whole-blood pharmacodynamic selectivity studies

JAK isoform selectivity context

JAK2-dependent hematopoietic biomarker monitoring

Stereochemical target engagement studies

Enantiomer-specific control context

Target engagement and off-target profiling

• [1] Zhou S, et al. Identification of TUL01101: A Novel Potent and Selective JAK1 Inhibitor for the Treatment of Rheumatoid Arthritis. J Med Chem. 2022;65(24):16716-16740. View Source